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Compound of Interest

Compound Name: Inpyrfluxam

Cat. No.: B6594776

For Researchers, Scientists, and Drug Development Professionals

Introduction

Inpyrfluxam is a broad-spectrum fungicide belonging to the succinate dehydrogenase inhibitor
(SDHI) class of chemicals. Its efficacy against a range of fungal pathogens has led to its use in
various agricultural settings. Understanding the environmental fate and behavior of
Inpyrfluxam is crucial for assessing its potential ecological impact and ensuring its safe and
sustainable use. This technical guide provides a comprehensive overview of the core
environmental fate processes of Inpyrfluxam, including its degradation in soil and aquatic
systems, mobility, and potential for bioaccumulation. The information is presented with detailed
experimental protocols and quantitative data summarized for clarity.

Physicochemical Properties

A fundamental understanding of the physicochemical properties of a compound is essential for
predicting its environmental behavior.
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Property Value Reference
Molecular Formula C21H23F2N30

Molecular Weight 387.43 g/mol

Water Solubility 16.4 mg/L (at 20°C) [1]

Vapor Pressure 9.00 x 1071° mmHg (at 25°C) [1]

Octanol-Water Partition
o 3.65 [1]
Coefficient (log Kow)

Environmental Fate and Behavior Data

The following tables summarize the key quantitative data regarding the environmental fate of

Inpyrfluxam.
Table 1: Hydrolysis and Photolysis
Medium Condition Endpoint Value Reference
Aqueous Buffer pH5, 7,9 (50°C)  Half-life Stable [1]
Water Photolysis (pH 7)  Half-life Stable [1]
) ) Insignificant
Soil Photolysis ]
degradation

ble 2: bi | bi lation in Soil

Condition Soil Type Temperature Half-life (days) Reference
Aerobic Not specified 20°C 121 -1720 [2]
Anaerobic Not specified 20°C 1212 [2]

Table 3: Degradation in Water-Sediment Systems
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System Condition Endpoint Value (days) Reference
) Aerobic, )
Water-Sediment ) Half-life 16 - 18 [3]
llluminated
_ _ No significant
Water-Sediment Aerobic, Dark ) [3]
degradation
Sterilized Water- Aerobic, No significant 3]
Sediment llluminated degradation
Table 4: Mobility
Parameter Value Classification Reference
Koc 691 L/kgoc Moderately Mobile [2]

Table 5: Bi lati

. Exposure
Organism Parameter Value Reference
Route

] Steady-state
Fish Aqueous 173 [1]
BCF (low dose)

) Steady-state
Fish Aqueous ) 190 [1]
BCF (high dose)

Degradation Pathways and Major Metabolites

Inpyrfluxam degrades in the environment through several pathways, primarily involving
oxidation. The major degradation products identified in environmental fate studies are:

e 3-OH-S-2840: 3-hydroxy-S-2840
e 1-COOH-S-2840: 1-carboxy-S-2840

o 1-Keto-S-2840: 1-keto-S-2840
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Under illuminated conditions in water-sediment systems, Inpyrfluxam preferentially undergoes
oxidation at the 1'- and 3'-positions of the indane ring, followed by cleavage of the amide
linkage.[3] Carboxylation at the 1'-position of the indane ring is notably accelerated in the
presence of photosynthetic microorganisms.[3]
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Proposed degradation pathway of Inpyrfluxam in the environment.

Experimental Protocols

The environmental fate of Inpyrfluxam has been assessed through a series of standardized
laboratory studies, generally following the Organization for Economic Co-operation and
Development (OECD) guidelines.

Hydrolysis (as per OECD Guideline 111)

The hydrolytic stability of Inpyrfluxam was evaluated in sterile aqueous buffer solutions at pH
5, 7, and 9. The test substance, at a concentration not exceeding its water solubility, was
incubated in the dark at a constant temperature of 50°C. Samples were collected at various
time intervals and analyzed for the parent compound and potential degradation products using
High-Performance Liquid Chromatography (HPLC) with a suitable detector. The results
indicated that Inpyrfluxam is stable to hydrolysis under these conditions.[1]
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Photolysis in Water (as per OECD Guideline 316)

The photolytic degradation of Inpyrfluxam was investigated in a sterile aqueous buffer solution
(pH 7). The test solution was exposed to a light source simulating natural sunlight. Control
samples were incubated in the dark to differentiate between photolytic and other degradation
processes. The concentration of Inpyrfluxam was monitored over time using HPLC. The study

concluded that Inpyrfluxam is stable to photolysis in water.[1]

Aerobic Soil Metabolism (as per OECD Guideline 307)

The aerobic degradation of Inpyrfluxam was studied in various agricultural soils. The general

workflow for such a study is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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